2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid hydrochloride
Overview
Description
2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid hydrochloride, commonly referred to as MAMTHA-HCl, is a potent, synthetic compound that has been widely studied for its potential applications in scientific research. MAMTHA-HCl is a derivative of the quinoline family of compounds and is structurally related to the neurotransmitter serotonin. It has been studied for its potential applications in the fields of neuroscience, pharmacology, and biochemistry.
Scientific Research Applications
MAMTHA-HCl has been studied for its potential applications in scientific research. It has been found to act as a potent agonist at the 5-HT2A serotonin receptor, which is involved in a variety of physiological and neurological processes. As such, it has been studied for its potential applications in the fields of neuroscience, pharmacology, and biochemistry.
Mechanism of Action
MAMTHA-HCl acts as an agonist at the 5-HT2A serotonin receptor. Upon binding to the receptor, it initiates a series of biochemical reactions that lead to the activation of various intracellular signaling pathways. These pathways are involved in a variety of physiological and neurological processes, including the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects
MAMTHA-HCl has been found to have a variety of biochemical and physiological effects. It has been found to act as an agonist at the 5-HT2A serotonin receptor, which is involved in the regulation of mood, anxiety, and cognition. It has also been found to modulate the activity of several enzymes, including monoamine oxidase and tyrosine hydroxylase, which are involved in the synthesis of neurotransmitters. Additionally, it has been found to modulate the activity of several ion channels, which are involved in the regulation of neuronal excitability.
Advantages and Limitations for Lab Experiments
MAMTHA-HCl has several advantages for use in laboratory experiments. It is a potent agonist at the 5-HT2A serotonin receptor and has been found to modulate the activity of several enzymes and ion channels. Additionally, it is relatively easy to synthesize in a laboratory setting and has a relatively low toxicity. However, there are some limitations to its use in laboratory experiments. It has a relatively short half-life in the body and is rapidly metabolized, making it difficult to study the long-term effects of its administration. Additionally, it is not approved for human use, making it difficult to study its effects in humans.
Future Directions
There are several potential future directions for the study of MAMTHA-HCl. These include further exploration of its effects on the 5-HT2A serotonin receptor, as well as its effects on other receptors and enzymes. Additionally, further research could be conducted on its potential therapeutic applications, including its use in the treatment of depression, anxiety, and other neurological disorders. Additionally, further research could be conducted on its potential applications in the fields of pharmacology, biochemistry, and neuroscience. Finally, further research could be conducted on its potential toxicity and the long-term effects of its administration.
Synthesis Methods
MAMTHA-HCl can be synthesized in a laboratory setting via a reaction between a quinoline derivative and acetic acid. The reaction involves the condensation of a quinoline derivative, such as 2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid, with acetic acid in the presence of an acid catalyst. The reaction is typically conducted at a temperature of approximately 100°C and is completed within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid hydrochloride involves the reaction of 7-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline with chloroacetic acid followed by hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "7-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: 7-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline is reacted with chloroacetic acid in the presence of sodium hydroxide in ethanol to form 2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid.", "Step 2: The product from step 1 is hydrolyzed with hydrochloric acid in water to form 2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid hydrochloride.", "Step 3: The product from step 2 is filtered, washed with water, and dried to obtain the final product." ] } | |
CAS RN |
2742653-10-5 |
Molecular Formula |
C13H18ClNO3 |
Molecular Weight |
271.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
